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Compound of Interest

Compound Name: Dibutyl sulphoxide

Cat. No.: B1346571

An In-depth Technical Guide to Dibutyl
Sulphoxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of dibutyl sulphoxide (DBSO), a
dialkyl sulfoxide with increasing relevance in various scientific domains. This document details
its fundamental chemical and physical properties, provides a detailed experimental protocol for
its synthesis, and presents a thorough analysis of its molecular structure supported by
spectroscopic data. The guide is intended to be a valuable resource for researchers, chemists,
and professionals in drug development and materials science, offering in-depth information for
practical laboratory applications and theoretical understanding.

Chemical and Physical Properties

Dibutyl sulphoxide, with the CAS number 2168-93-6, is an organosulfur compound
characterized by a sulfinyl functional group flanked by two butyl chains. Its molecular formula is
C8H180S. The extended alkyl chains, in comparison to its well-known counterpart dimethyl
sulfoxide (DMSO), impart distinct physical and chemical properties.

Quantitative Data Summary
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The key physical and chemical properties of dibutyl sulphoxide are summarized in the table
below for easy reference and comparison.

Property Value

CAS Number 2168-93-6

Molecular Formula C8H180S

Molecular Weight 162.30 g/mol

Appearance White to pale yellow hygroscopic solid
Melting Point 31-34 °C

Boiling Point 250 °C

Density 0.832 g/mL at 25 °C

Refractive Index (nD20) 1.467

Flash Point 121 °C (250 °F)

Molecular Structure

The molecular structure of dibutyl sulphoxide features a central sulfur atom double-bonded to
an oxygen atom and single-bonded to two n-butyl groups. The sulfur atom is sp3 hybridized,
resulting in a trigonal pyramidal geometry. This structure gives rise to a polar sulfinyl group and
nonpolar alkyl chains, an amphiphilic character that influences its solubility and coordinating
properties.

Molecular structure of dibutyl sulphoxide.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of dibutyl
sulphoxide. The following tables summarize the key data obtained from Nuclear Magnetic
Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

NMR Spectroscopy

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The 1H and 13C NMR spectra of dibutyl sulphoxide provide detailed information about its

molecular structure. The chemical shifts are reported in parts per million (ppm) relative to a

standard reference.

1H NMR Chemical Shift o ] ]
(CDCh) (bpm) Multiplicity Integration Assignment
0 2.65 Triplet 4H o-CH:2
5 1.75 Multiplet 4H B-CH:
0 1.45 Multiplet 4H y-CH2
o 0.95 Triplet 6H 0-CHs
13C NMR (CDCls) Chemical Shift (ppm) Assignment

0 525 a-C

5 24.5 B-C

5 22.0 y-C

0 13.8 0-C

Infrared (IR) Spectroscopy

The IR spectrum of dibutyl sulphoxide shows characteristic absorption bands corresponding

to the vibrations of its functional groups.

Wavenumber (cm~?)

Vibrational Mode

~2960, ~2870 C-H stretching
~1465 C-H bending
~1050 S=0 stretching

Mass Spectrometry (MS)
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Electron lonization Mass Spectrometry (EI-MS) of dibutyl sulphoxide results in a
characteristic fragmentation pattern.

m/z Assignment

162 [M]* (Molecular ion)
105 [M - CaHs]*

57 [CaHs]*

Experimental Protocols

Synthesis of Dibutyl Sulphoxide via Oxidation of Dibutyl
Sulfide

The most common method for the preparation of dibutyl sulphoxide is the oxidation of its
corresponding sulfide, dibutyl sulfide. A well-established and efficient method utilizes hydrogen
peroxide as the oxidizing agent.[1]

Materials:

Dibutyl sulfide

e Hydrogen peroxide (30% aqgueous solution)
e Glacial acetic acid

e Dichloromethane (CH2Cl2)

e Sodium hydroxide (NaOH) solution (4 M)

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

o Magnetic stirrer

e Separatory funnel
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Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve dibutyl sulfide (2 mmol) in
glacial acetic acid (2 mL).

To this solution, slowly add hydrogen peroxide (8 mmol, 30% aqueous solution) dropwise
while stirring at room temperature.

Continue stirring the reaction mixture at room temperature. Monitor the progress of the
reaction by thin-layer chromatography (TLC).

Once the reaction is complete (as indicated by the disappearance of the starting sulfide spot
on TLC), neutralize the resulting solution with a 4 M aqueous NaOH solution.

Transfer the neutralized mixture to a separatory funnel and extract the product with
dichloromethane (3 x 20 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the organic solution under reduced pressure using
a rotary evaporator to yield the crude dibutyl sulphoxide.

The product can be further purified by column chromatography on silica gel if necessary.

This method provides a green and highly selective route to dibutyl sulphoxide, with reported

yields often exceeding 90%.[1]

Applications in Research and Development

While dimethyl sulfoxide (DMSO) is a widely recognized solvent and reagent, dibutyl

sulphoxide offers a more lipophilic alternative, making it suitable for specific applications

where different solubility characteristics are required.

Coordination Chemistry and Solvent Extraction
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The sulfoxide group in dibutyl sulphoxide is a potent ligand for metal ions. It can coordinate to
metals through either the oxygen or the sulfur atom, a property known as linkage isomerism.
This makes it a valuable ligand in coordination chemistry and a useful extractant in solvent
extraction processes for the separation of metal ions. For instance, it has been used in the
extraction of thorium(lV) from nitric acid solutions.

The workflow for a typical solvent extraction process involving dibutyl sulphoxide can be
visualized as follows:

Solvent extraction workflow using dibutyl sulphoxide.

Organic Synthesis

In organic synthesis, sulfoxides can serve as chiral auxiliaries and intermediates. The sulfur
atom in an unsymmetrical sulfoxide is a stereocenter. While dibutyl sulphoxide itself is
achiral, derivatives with different alkyl groups can be used in asymmetric synthesis.
Furthermore, the sulfoxide group can be used to direct chemical reactions and can be
subsequently removed or transformed into other functional groups.

Conclusion

Dibutyl sulphoxide is a versatile organosulfur compound with a unique set of properties that
make it a valuable tool for researchers in various fields. Its synthesis is straightforward, and its
distinct characteristics compared to other dialkyl sulfoxides open up possibilities for its use in
specialized applications, from coordination chemistry and solvent extraction to organic
synthesis. This guide provides the essential technical information to facilitate its effective use in
a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dibutyl sulphoxide CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346571#dibutyl-sulphoxide-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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